2-(2-methylphenylmethylthio)pyridine N-oxide
Cat. No. B8671439
M. Wt: 231.32 g/mol
InChI Key: INXUCTIGSYJUQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04019893
Procedure details
The intermediate 2-(2-methylphenylmethylthio)pyridine N-oxide is prepared by the procedure described in Example 2 from α-chloro o-xylene and 2-mercaptopyridine N-oxide sodium salt. Melting point 134° -136° C. Yield 85% theory. Structure confirmed by IR and NMR.
Yield
85%
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3]1[C:4]([CH3:9])=[CH:5][CH:6]=[CH:7][CH:8]=1.[Na].[SH:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][N+:13]=1[O-:18]>>[CH3:9][C:4]1[CH:5]=[CH:6][CH:7]=[CH:8][C:3]=1[CH2:2][S:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][N+:13]=1[O-:18] |f:1.2,^1:9|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCC=1C(=CC=CC1)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na].SC1=[N+](C=CC=C1)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(C=CC=C1)CSC1=[N+](C=CC=C1)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
